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Compound of Interest

Compound Name: 4-[(E)-2-Nitroethenyl]phenol

CAS No.: 3179-08-6

Cat. No.: B1298544

Get Quote

Application Note: HPLC Analysis of Phenolic
Compounds
1. Introduction

Phenolic compounds are a diverse group of secondary metabolites found in plants, known for

their antioxidant properties and potential health benefits. Accurate quantification and

characterization of these compounds are crucial in various fields, including food science,

pharmaceuticals, and natural product research. High-Performance Liquid Chromatography

(HPLC) coupled with UV-Vis or Mass Spectrometry detection is the most common and reliable

technique for this purpose.[1][2] This application note provides a comprehensive experimental

protocol for the analysis of phenolic compounds using reversed-phase HPLC.

2. Experimental Workflow

The overall workflow for the HPLC analysis of phenolic compounds involves several key

stages, from sample acquisition to data analysis. The following diagram illustrates the typical

experimental procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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